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Compound of Interest

Compound Name: Gsk 690693

Cat. No.: B1683982

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of GSK690693, a
potent ATP-competitive pan-Akt kinase inhibitor, for use in in vitro assays. Adherence to these
procedures is crucial for ensuring the compound's stability, solubility, and optimal performance
in experimental settings.

Compound Information

GSK690693 is a selective inhibitor of Aktl, Akt2, and Akt3 kinases, playing a critical role in cell
survival, proliferation, and metabolism.[1] It also shows inhibitory effects on other kinases such
as AMPK, PKA, PAK, and PKC isoforms.[1] Its primary application in research is to probe the
function of the Akt signaling pathway and to investigate its potential as an anti-cancer agent
due to its ability to induce apoptosis and inhibit cell proliferation in tumor cell lines.[1][2]

Solubility Data

GSK690693 exhibits poor solubility in aqueous solutions and ethanol but is readily soluble in
dimethyl sulfoxide (DMSO).[2][3][4] It is imperative to use fresh, anhydrous DMSO to prepare
stock solutions, as moisture can reduce the compound's solubility.[3]
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Maximum )
] Maximum
Solvent Concentration ) Notes
Concentration (mM)
(mg/mL)
Use fresh, anhydrous
DMSO. Warming and
DMSO 21.27 50[1] o _
sonication can aid
dissolution.[2][5]
Water Insoluble[2][3][4] Insoluble
Ethanol Insoluble[2][3][4] Insoluble

Molecular Weight of GSK690693: 425.48 g/mol [2]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK690693 in DMSO, a
common starting concentration for subsequent dilutions for in vitro experiments.[6][7]

Materials:

GSK690693 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Water bath or sonicator (optional)

Procedure:
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» Weighing the Compound: Accurately weigh the desired amount of GSK690693 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.25 mg of GSK690693
(Mass = Molarity x Volume x Molecular Weight = 0.01 mol/L x 0.001 L x 425.48 g/mol =
0.00425 g = 4.25 mg).

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
GSK690693 powder. For the example above, add 1 mL of DMSO.

 Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved.

 Aiding Dissolution (if necessary): If the compound does not readily dissolve, gentle warming
in a water bath (37°C for 10 minutes) or brief sonication can be applied to facilitate
dissolution.[2][5]

» Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use
volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one
month.[2][5] For longer-term storage, -80°C is recommended.[8]

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
concentrations for treating cells in culture. A common final DMSO concentration in cell culture
media should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM GSK690693 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:
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o Determine Final Concentration: Decide on the final concentration of GSK690693 required for
your experiment. For example, a final concentration of 10 uM is often used in cell-based
assays.[6][9]

o Serial Dilution (if necessary): For very low final concentrations, it may be necessary to
perform an intermediate dilution of the 10 mM stock solution in cell culture medium.

 Final Dilution: Directly add the required volume of the 10 mM stock solution to the cell culture
medium to achieve the desired final concentration. For example, to prepare 1 mL of medium
with a final GSK690693 concentration of 10 uM, add 1 pL of the 10 mM stock solution to 999
pL of cell culture medium. This results in a final DMSO concentration of 0.1%.

e Mixing: Gently mix the working solution by pipetting or inverting the tube.

o Application: Add the freshly prepared working solution to your cells. For proliferation assays,
cells are typically treated for 72 hours.[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Akt signaling pathway targeted by GSK690693 and a
general workflow for its application in in vitro studies.
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Akt Signaling Pathway Inhibition by GSK690693
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Caption: Inhibition of the Akt signaling pathway by GSK690693.
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In Vitro Experimental Workflow for GSK690693
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Caption: General workflow for using GSK690693 in in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

rndsystems.com [rndsystems.com]
apexbt.com [apexbt.com]
selleckchem.com [selleckchem.com]

1.
2.
3.
o 4. selleck.co.jp [selleck.co.jp]
5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
6.

GSK690693 Delays Tumor Onset and Progression in Genetically-Defined Mouse Models
Expressing Activated Akt - PMC [pmc.ncbi.nlm.nih.gov]

e 7. aacrjournals.org [aacrjournals.org]
o 8. medchemexpress.com [medchemexpress.com]

e 9. Activin A, a Novel Chemokine, Induces Mouse NK Cell Migration via AKT and Calcium
Signaling - PMC [pmc.ncbi.nim.nih.gov]
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assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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